Cas no 1005612-48-5 (3-(3-methoxy-4-nitro-1H-pyrazol-1-yl)propanoic acid)

• Product Name: 3-(3-methoxy-4-nitro-1H-pyrazol-1-yl)propanoic acid
• CAS No: 1005612-48-5
• MF: C₇H₉N₃O₅
• MW: 215.163461446762
• MDL: MFCD03419653
• CID: 3058794
• PubChem ID: 17024651
• Update Time: 2025-04-21

3-(3-methoxy-4-nitro-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Methoxy-4-nitro-pyrazol-1-yl)-propionic acid
• 3-(3-Methoxy-4-nitro-1H-pyrazol-1-yl)propanoic acid
• BBL038761
• STK312515
• 3-(3-methoxy-4-nitro-1H-pyrazol-1-yl)propanoicacid
• AKOS000308325
• 3-(3-methoxy-4-nitropyrazol-1-yl)propanoic acid
• FQB61248
• CS-0262722
• MFCD03419653
• AKOS015922306
• 1005612-48-5
• EN300-83580
• 3-(3-methoxy-4-nitro-1H-pyrazol-1-yl)propanoic acid

• MDL： MFCD03419653
• Inchi： 1S/C7H9N3O5/c1-15-7-5(10(13)14)4-9(8-7)3-2-6(11)12/h4H,2-3H2,1H3,(H,11,12)
• InChI Key： NVRUFVJPKKJABJ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CN(CCC(=O)O)N=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 215.05422g/mol
• Monoisotopic Mass: 215.05422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 215.16g/mol
• XLogP3: -0.2
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 460.1±35.0 °C at 760 mmHg
• Flash Point: 232.1±25.9 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

3-(3-methoxy-4-nitro-1H-pyrazol-1-yl)propanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)